Cas no 108414-60-4 (2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester)

• Product Name: 2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester
• CAS No: 108414-60-4
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 128017
• Update Time: 2024-01-25

2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester
• 2-Propenoic acid, 2-[(1-oxobutyl)amino]-, methyl ester

• Inchi： 1S/C8H13NO3/c1-4-5-7(10)9-6(2)8(11)12-3/h2,4-5H2,1,3H3,(H,9,10)
• InChI Key： YHFRSPZIKJPVNB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(NC(=O)CCC)=C

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 329.8±34.0 °C(Predicted)
• PSA: 55.4
• pka: 13.12±0.46(Predicted)